Cas no 1219453-90-3 (3-[4-(2-Trifluoromethylbenzyloxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2-Trifluoromethylbenzyloxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219453-90-3
• MF: C₁₅H₁₀F₃N₃O₃
• MW: 337.253413677216
• MDL: MFCD30725918
• CID: 4783963
• Update Time: 2023-08-17

3-[4-(2-Trifluoromethylbenzyloxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Trifluoromethylbenzyloxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-trifluoromethylbenzyloxy)pyridin-2-yl]-1,2,4-oxadiaz ol-5-one
• 3-(4-((2-(Trifluoromethyl)benzyl)oxy)pyridin-2-yl)-1,2,4-oxadiazol-5(4H)-one
• 3-[4-(2-Trifluoromethyl-benzyloxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-[[2-(trifluoromethyl)phenyl]methoxy]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725918
• Inchi： 1S/C15H10F3N3O3/c16-15(17,18)11-4-2-1-3-9(11)8-23-10-5-6-19-12(7-10)13-20-14(22)24-21-13/h1-7H,8H2,(H,20,21,22)
• InChI Key： WWTCMGDCTJCXFK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1COC1C=CN=C(C2=NOC(N2)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 498
• XLogP3: 3
• Topological Polar Surface Area: 72.8